Cas no 105076-76-4 (N-(4-aminophenyl)-2-(morpholin-4-yl)acetamide)
N-(4-aminophenyl)-2-(morpholin-4-yl)acetamide is a versatile organic compound. It exhibits potent binding affinity to specific receptors, making it a valuable tool in drug discovery. Its structural complexity allows for tunable interactions, enhancing its utility in diverse chemical applications. This compound offers a promising platform for developing novel therapeutic agents.
105076-76-4 structure
Product Name:N-(4-aminophenyl)-2-(morpholin-4-yl)acetamide
CAS No:105076-76-4
MF:C12H17N3O2
MW:235.282282590866
MDL:MFCD03274587
CID:893647
PubChem ID:16227712
Update Time:2025-10-16
N-(4-aminophenyl)-2-(morpholin-4-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-Aminophenyl)-2-morpholinoacetamide
- N-(4-aminophenyl)-2-morpholin-4-ylacetamide
- N-(4-aminophenyl)-2-morpholin-4-ylacetamide(SALTDATA: FREE)
- N-(4-aminophenyl)-4-Morpholineacetamide
- AC1Q522V
- BB_SC-7930
- CTK4A3589
- N-(4-amino-phenyl)-2-(morpholin-4-yl)-acetamide
- STK946107
- SureCN3216808
- N-(4-aminophenyl)-2-(morpholin-4-yl)acetamide
- N-(4-Aminophenyl)-2-(4-morpholinyl)acetamide
- DA-48089
- 105076-76-4
- STBXWCPKHDZQSX-UHFFFAOYSA-N
- DTXSID60585444
- AKOS000263456
- SCHEMBL3216808
- VS-09516
- G37346
- 4-morpholinomethylcarbonylamino-aniline
- MFCD03274587
- J-001340
- Z234166296
- EN300-26744
- CS-0226714
- BBL029936
- N-(4-aminophenyl)-2-morpholin-4-ylacetamide, AldrichCPR
-
- MDL: MFCD03274587
- Inchi: 1S/C12H17N3O2/c13-10-1-3-11(4-2-10)14-12(16)9-15-5-7-17-8-6-15/h1-4H,5-9,13H2,(H,14,16)
- InChI Key: STBXWCPKHDZQSX-UHFFFAOYSA-N
- SMILES: O1CCN(CC(NC2C=CC(=CC=2)N)=O)CC1
Computed Properties
- Exact Mass: 235.13221
- Monoisotopic Mass: 235.132076794g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 67.6Ų
Experimental Properties
- PSA: 67.59
N-(4-aminophenyl)-2-(morpholin-4-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM283747-5g |
N-(4-Aminophenyl)-2-morpholinoacetamide |
105076-76-4 | 95% | 5g |
$130 | 2023-01-13 | |
| TRC | B405925-50mg |
N-(4-Aminophenyl)-2-morpholin-4-ylacetamide |
105076-76-4 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B405925-100mg |
N-(4-Aminophenyl)-2-morpholin-4-ylacetamide |
105076-76-4 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B405925-500mg |
N-(4-Aminophenyl)-2-morpholin-4-ylacetamide |
105076-76-4 | 500mg |
$ 80.00 | 2022-06-07 | ||
| abcr | AB217774-1 g |
N-(4-Aminophenyl)-2-(4-morpholinyl)acetamide; 95% |
105076-76-4 | 1 g |
€137.20 | 2023-07-20 | ||
| abcr | AB217774-5 g |
N-(4-Aminophenyl)-2-(4-morpholinyl)acetamide; 95% |
105076-76-4 | 5 g |
€381.90 | 2023-07-20 | ||
| Enamine | EN300-26744-0.05g |
N-(4-aminophenyl)-2-(morpholin-4-yl)acetamide |
105076-76-4 | 95.0% | 0.05g |
$19.0 | 2025-03-21 | |
| Enamine | EN300-26744-0.1g |
N-(4-aminophenyl)-2-(morpholin-4-yl)acetamide |
105076-76-4 | 95.0% | 0.1g |
$20.0 | 2025-03-21 | |
| Enamine | EN300-26744-0.25g |
N-(4-aminophenyl)-2-(morpholin-4-yl)acetamide |
105076-76-4 | 95.0% | 0.25g |
$28.0 | 2025-03-21 | |
| Enamine | EN300-26744-0.5g |
N-(4-aminophenyl)-2-(morpholin-4-yl)acetamide |
105076-76-4 | 95.0% | 0.5g |
$44.0 | 2025-03-21 |
N-(4-aminophenyl)-2-(morpholin-4-yl)acetamide Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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